Cas no 2034389-10-9 (4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one)

• Product Name: 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one
• CAS No: 2034389-10-9
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5377265
• Update Time: 2025-10-24

4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one

• Inchi： 1S/C21H23N3O3/c1-15-11-18(12-20(25)22(15)2)27-17-8-10-24(13-17)21(26)14-23-9-7-16-5-3-4-6-19(16)23/h3-7,9,11-12,17H,8,10,13-14H2,1-2H3
• InChI Key： KCLFCCOAIUHPCK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OC2CCN(C(CN3C4=C(C=CC=C4)C=C3)=O)C2)=C1

Additional information on 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one

Professional Introduction to Compound with CAS No. 2034389-10-9 and Product Name: 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one

The compound with the CAS number 2034389-10-9 and the product name 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 2-indol-1-ylacetyl moiety and a pyrrolidin-3-yl group in its structure suggests a high degree of molecular complexity, which is often associated with enhanced biological activity. Such structural motifs are frequently explored in the development of novel drugs targeting various diseases, particularly those involving complex biological pathways.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The 1,6-dimethylpyridin-2-one core in this compound is a well-known scaffold that has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. The incorporation of additional functional groups, such as the 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy moiety, further modulates the biological profile of the molecule, potentially enhancing its efficacy and selectivity.

One of the most intriguing aspects of this compound is its potential interaction with biological targets. The 2-indol-1-ylacetyl group is particularly noteworthy, as indole derivatives are known for their diverse pharmacological activities. Indole-based compounds have been shown to interact with various enzymes and receptors, making them valuable candidates for drug development. For instance, indole derivatives have been reported to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, indole-based molecules have demonstrated efficacy in treating neurological disorders by interacting with neurotransmitter receptors.

The pyrrolidin-3-yl group in the compound's structure also contributes to its potential therapeutic value. Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The combination of these two heterocyclic systems in a single molecule suggests that it may possess multiple modes of action, which could be advantageous in treating complex diseases that involve multiple pathological pathways.

Recent studies have also explored the use of computational methods to predict the biological activity of novel compounds. These methods have been particularly useful in identifying potential drug candidates with favorable pharmacokinetic properties. In the case of 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one, computational modeling has been employed to analyze its interactions with potential target proteins. These studies have provided valuable insights into the compound's binding affinity and mode of action, which are critical factors in drug development.

In vitro studies have further validated the potential therapeutic applications of this compound. Preliminary experiments have shown that it exhibits significant inhibitory activity against several enzymes and receptors relevant to human health. For example, it has been observed to inhibit COX enzymes at concentrations comparable to those of known nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, it has demonstrated interactions with receptors involved in pain perception and inflammation, suggesting its potential use as an analgesic agent.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The synthesis strategy also highlights the versatility of modern chemical methodologies in constructing complex molecules.

Future research directions for this compound include further exploration of its pharmacological profile and preclinical testing. Investigating its effects on animal models will provide additional insights into its therapeutic potential and safety profile. Additionally, exploring derivatives of this compound may lead to the identification of even more potent and selective drug candidates.

The development of novel pharmaceuticals is an ongoing process that relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound 4-[1-(2-indol-1-ylacetyl)pyrrolidin-3-yl]oxy-1,6-dimethylpyridin-2-one, with its unique structural features and promising biological activities, exemplifies the importance of innovative research in addressing unmet medical needs.